Cas no 2227773-12-6 (rac-3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamidobenzoic acid)

• Product Name: rac-3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamidobenzoic acid
• CAS No: 2227773-12-6
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6286689
• PubChem ID: 165511155
• Update Time: 2025-06-03

rac-3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• rac-3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamidobenzoic acid
• 2227773-12-6
• EN300-1557666
• rac-3-[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido]benzoic acid

• Inchi： 1S/C27H24N2O5/c30-25(29-18-7-5-6-16(12-18)26(31)32)23-13-17(23)14-28-27(33)34-15-24-21-10-3-1-8-19(21)20-9-2-4-11-22(20)24/h1-12,17,23-24H,13-15H2,(H,28,33)(H,29,30)(H,31,32)/t17-,23-/m1/s1
• InChI Key： YBZZBFZNCOCGAG-UZUQRXQVSA-N
• SMILES： O=C([C@@H]1C[C@@H]1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on rac-3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamidobenzoic acid

Comprehensive Analysis of rac-3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamidobenzoic acid (CAS No. 2227773-12-6)

The compound rac-3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamidobenzoic acid (CAS No. 2227773-12-6) is a sophisticated chiral molecule with significant applications in pharmaceutical research and peptide synthesis. Its intricate structure, featuring a cyclopropane core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in drug discovery and bioconjugation. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing trending topics such as peptide therapeutics, chiral chemistry, and green synthesis.

One of the most searched questions in AI-driven drug discovery platforms revolves around the role of Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS). The rac-3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamidobenzoic acid exemplifies this utility, as its Fmoc group ensures selective deprotection during peptide chain elongation. Researchers frequently inquire about its stability under microwave-assisted SPPS conditions, a hot topic in high-throughput combinatorial chemistry. Studies confirm its compatibility with automated synthesizers, aligning with the demand for scalable peptide production.

The cyclopropane moiety in this compound has garnered attention due to its unique ring strain and conformational rigidity, which enhance binding affinity in drug-target interactions. Recent PubMed trends highlight inquiries about cyclopropane-containing drugs, such as HIV protease inhibitors and anticancer agents. This molecule’s chiral centers (1R,2S) further enable enantioselective applications, addressing the growing need for stereocontrolled synthesis in FDA-approved pharmaceuticals.

Environmental sustainability is another critical focus. The compound’s synthesis often employs atom-economical routes, reducing hazardous waste—a priority in green chemistry initiatives. Analytical techniques like HPLC-MS and NMR are essential for characterizing its purity, a frequent query in quality control forums. Additionally, its benzoic acid derivative enhances water solubility, a sought-after trait in prodrug design discussions.

In conclusion, rac-3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamidobenzoic acid bridges cutting-edge research and industrial applications. Its multifaceted role in peptide engineering, chiral catalysis, and sustainable chemistry positions it as a pivotal tool for scientists tackling global health challenges. Future explorations may focus on its structure-activity relationships (SAR) to unlock novel therapeutic potentials.